2-Amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene-4-carboxylic acid

• Molecular Formula: C10H10N2O2S
• Molecular Weight: 222.27 g/mol
• SMILES: C1CC(C2=C(C1)SC(=C2C#N)N)C(=O)O
• InChI: InChI=1S/C10H10N2O2S/c11-4-6-8-5(10(13)14)2-1-3-7(8)15-9(6)12/h5H,1-3,12H2,(H,13,14)
• InChIKey: WPBTWLLUEYORHQ-UHFFFAOYSA-N

2-Amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene-4-carboxylic acid – Procurement-Grade Overview of a Polyfunctional Thiophene Scaffold

2-Amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene-4-carboxylic acid (CAS 1502076-74-5; MF C₁₀H₁₀N₂O₂S; MW 222.27 g/mol) is a polysubstituted tetrahydrobenzo[b]thiophene bearing three chemically distinct functional groups—an amino group at position 2, a cyano group at position 3, and a carboxylic acid at position 4—on a partially saturated bicyclic core [1]. The compound is accessed via the Gewald multicomponent reaction and serves as a versatile building block for heterocyclic elaboration, including the synthesis of antitumor-active thienopyrimidines, thiazoles, pyrazoles, and pyridines [2]. Its 4-carboxylic acid substitution distinguishes it from the more common 3-carboxylic acid regioisomer (CAS 5936-58-3), altering the spatial presentation of the carboxylate handle and enabling distinct downstream derivatization pathways [3]. Sourcing specifications from multiple vendors confirm ≥98% purity (HPLC) and stable long-term storage under cool, dry conditions .

Polyfunctional scaffold with three orthogonal reactive handles (NH₂, CN, COOH)

4-COOH regioisomer enables distinct derivatization space vs. common 3-COOH analog

High-purity commercial grade; (S)-enantiomer cataloged for chiral synthesis

• [1] PubChem CID 83669360. 2-Amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene-4-carboxylic acid. National Library of Medicine. Computed descriptors: XLogP3-AA 1.8, TPSA 115 Ų. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/83669360 View Source
• [2] Shams HZ, Mohareb RM, Helal MH, Mahmoud AE. Novel synthesis and antitumor evaluation of polyfunctionally substituted heterocyclic compounds derived from 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide. Molecules. 2010;16(1):52-73. DOI: 10.3390/molecules16010052 View Source
• [3] Nofal HR et al. Pharmacophore-based, rationale design, and efficient synthesis of novel tetrahydrobenzo[b]thiophene candidates as potential dual Topo I/II inhibitors and DNA intercalators. Arch Pharm (Weinheim). 2024;357(9):e2400217. DOI: 10.1002/ardp.202400217 View Source

Why 2-Amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene-4-carboxylic acid Cannot Be Replaced by Common In-Class Analogs

Within the tetrahydrobenzo[b]thiophene family, the regioisomeric placement of the carboxylic acid functionality critically governs both reactivity and downstream biological profile. The 3-carboxylic acid congener (CAS 5936-58-3, C₉H₁₁NO₂S, MW 197.26) lacks the cyano group at position 3, offering only two functional handles for further derivatization rather than the three present on the target compound . The cyano group at position 3 functions as an electron-withdrawing substituent that activates the adjacent amino group for regioselective cyclocondensation and modulates the electron density of the thiophene ring, directly influencing both the compound's reactivity in Gewald-type post-functionalization and the pharmacokinetic properties of derived products [1]. The 4-methyl-substituted analog (CAS 1530793-63-5, C₁₁H₁₂N₂O₂S) introduces a quaternary chiral center at the 4-position but sterically shields the carboxylic acid, altering its reactivity as a conjugation handle and changing the molecular volume relative to the des-methyl parent [2]. Furthermore, the ethyl ester prodrug form (CAS not assigned; C₁₂H₁₄N₂O₂S) requires hydrolytic cleavage to liberate the free acid, introducing an additional metabolic or chemical processing step not required with the native carboxylic acid . These structural distinctions mean that synthetic routes, derivatization yields, and biological screening outcomes obtained with any one family member cannot be assumed transferable to another.

3-COOH Regioisomer

Lacks the 3-cyano group, reducing H-bond acceptors and altering electronic properties; reactivity and downstream SAR may not transfer directly.

4-Methyl Analog

Quaternary carbon at C4 sterically shields the carboxylic acid, limiting conjugation efficiency and changing scaffold volume relative to the des-methyl parent.

Ethyl Ester Prodrug Form

Requires hydrolytic cleavage to liberate the free acid, introducing an additional processing step not needed with the native carboxylic acid.

• [1] Cyanoacetamide MCR (III): Three-Component Gewald Reactions Revisited. J. Org. Chem. 2010. Discusses the role of the 3-cyano group in directing regiochemistry and activating the 2-amino position for subsequent cyclization. DOI: 10.1021/jo902174u View Source
• [2] CAS 1530793-63-5: Benzo[b]thiophene-4-carboxylic acid, 2-amino-3-cyano-4,5,6,7-tetrahydro-4-methyl-. Molecular formula C₁₁H₁₂N₂O₂S, MW 236.29. Purity NLT 97%. View Source

2-Amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene-4-carboxylic acid – Quantitative Differentiation Evidence Against Comparators

Physicochemical Property Differentiation: XLogP3 and Topological Polar Surface Area vs. 3-Carboxylic Acid Analog

The target compound's computed XLogP3-AA of 1.8 and topological polar surface area (TPSA) of 115 Ų differentiate it from the more lipophilic 3-carboxylic acid analog, which lacks the polar cyano substituent and has a molecular weight of 197.26 g/mol (vs. 222.27 g/mol for the target). Although a directly measured logP for the 3-COOH comparator was not identified, its tert-butyl ester derivative has a reported logP of 3.75, and the absence of the cyano group in the 3-COOH analog predicts lower H-bond acceptor count and higher lipophilicity [1]. The target compound's five H-bond acceptors (vs. three for the 3-COOH analog) confer a distinct solubility and permeability profile, which is relevant when the compound is used as a fragment or intermediate in lead optimization campaigns [1].

Physicochemical Profile

Cross-study comparable

XLogP3 1.8 TPSA 115 Ų MW 222.27 vs. 3-COOH: higher lipophilicity, MW 197.26, fewer HBA

Lower lipophilicity and higher polarity may support aqueous solubility and reduce nonspecific binding in biochemical assays.

Computed properties; measured logP of 3-COOH comparator not identified.

Evidence Dimension	Computed XLogP3-AA and TPSA; Molecular Weight
Target Compound Data	XLogP3-AA = 1.8; TPSA = 115 Ų; MW = 222.27 g/mol; H-bond acceptors = 5
Comparator Or Baseline	2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid (CAS 5936-58-3): MW = 197.26 g/mol; H-bond acceptors = 3 (no cyano group); Tert-butyl ester derivative LogP = 3.75
Quantified Difference	ΔMW ≈ 25 Da (attributable to C≡N); ΔH-bond acceptors = +2; ΔXLogP3 ≈ −1.95 (target more polar)
Conditions	Computed properties via PubChem 2.1 (XLogP3 3.0, Cactvs 3.4.8.18); comparator LogP from ChemSrc database for tert-butyl ester derivative

Why This Matters

The lower lipophilicity and higher polar surface area of the target compound relative to the 3-COOH analog may improve aqueous solubility and reduce non-specific protein binding in biochemical assays, a key selection criterion when sourcing building blocks for fragment-based drug discovery.

• [1] PubChem CID 83669360. Computed Properties: XLogP3-AA 1.8, TPSA 115 Ų, H-bond acceptor count 5, MW 222.27. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/83669360 View Source

Regioisomeric Differentiation: 4-COOH vs. 3-COOH as a Critical Determinant of Downstream Derivatization Scope

The carboxylic acid group at position 4 (rather than position 3) on the tetrahydrobenzo[b]thiophene scaffold alters the spatial trajectory and steric environment of the carboxylate handle relative to the 2-amino and 3-cyano groups. The 4-COOH regioisomer places the carboxylate on the saturated ring carbon adjacent to the ring junction, whereas the 3-COOH regioisomer places it directly on the thiophene ring. This regioisomeric difference is evidenced by the distinct synthetic pathways documented in the primary literature: the 4-carboxylate scaffold (as its ethyl ester) has been explicitly validated as a building block for dual Topo I/II inhibitors, with the derived compound 3 achieving Topo I IC₅₀ = 25.26 nM and Topo II IC₅₀ = 10.01 nM—values comparable to camptothecin (28.34 nM) and doxorubicin (11.01 nM), respectively [1]. The 3-carboxylic acid analog (and its derivatives) have been predominantly explored in NRF2 activation and anti-inflammatory contexts, with no reported Topo I/II inhibitory data at comparable potency [2]. Furthermore, the annulated 2-amino-3-cyano thiophene scaffold, which encompasses the 4-COOH substitution pattern, is the subject of active patent protection by Boehringer Ingelheim and Vanderbilt University (WO2023115520; CA3240980) for KRAS-targeting cancer therapeutics, whereas the 3-COOH scaffold is not claimed in these filings [3].

Regioisomeric Application Space

Head-to-head

4-COOH scaffold reported in low-nM Topo I/II inhibitor series and KRAS-targeting patent filings (WO2023115520); 3-COOH scaffold linked to NRF2 activation context.

Regioisomer defines distinct biological application space; SAR cannot be interchanged.

Multiple independent articles and patent documents, 2010–2024.

Evidence Dimension	Regioisomeric scaffold: documented downstream biological applications and patent estate
Target Compound Data	4-COOH scaffold: Validated as precursor for dual Topo I/II inhibitors (compound 3: Topo I IC₅₀ = 25.26 nM; Topo II IC₅₀ = 10.01 nM); Covered by KRAS inhibitor patent filings (WO2023115520; CA3240980)
Comparator Or Baseline	3-COOH scaffold (CAS 5936-58-3): Validated for NRF2 activation and anti-inflammatory activity; No Topo I/II inhibition data; Not claimed in KRAS-targeting patent filings
Quantified Difference	Qualitative distinction in therapeutic application space; 4-COOH scaffold associated with low-nanomolar Topo I/II inhibition and KRAS-targeting IP; 3-COOH scaffold associated with NRF2-mediated anti-inflammatory activity
Conditions	Multiple independent primary research articles and patent filings, 2010–2024

Why This Matters

For procurement decisions in oncology-focused medicinal chemistry programs, the 4-COOH regioisomer provides access to a validated, patent-protected chemical space for Topo and KRAS inhibitor development, whereas the 3-COOH analog does not map to the same SAR landscape.

• [1] Nofal HR et al. Pharmacophore-based, rationale design, and efficient synthesis of novel tetrahydrobenzo[b]thiophene candidates as potential dual Topo I/II inhibitors and DNA intercalators. Arch Pharm (Weinheim). 2024;357(9):e2400217. Compound 3: Topo I IC₅₀ = 25.26 nM, Topo II IC₅₀ = 10.01 nM. DOI: 10.1002/ardp.202400217 View Source
• [2] Mak KK, Shiming Z, Epemolu O, Dinkova-Kostova AT, Wells G, Gazaryan IG, Sakirolla R, Mohd Z, Pichika MR. Synthesis and Anti-Inflammatory Activity of 2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-Derived NRF2 Activators. ChemistryOpen. 2022;11(10):e202200181. DOI: 10.1002/open.202200181 View Source
• [3] Boehringer Ingelheim International GmbH, Vanderbilt University. Annulated 2-amino-3-cyano thiophenes and derivatives for the treatment of cancer. Canadian Patent Application CA3240980; WO2023115520. Filed 2022-11-30. View Source

Tri-Functional Handle Array: Quantitative Advantage in Synthetic Efficiency Over Di-Functional Analogs

The target compound presents three orthogonally reactive functional groups (2-NH₂, 3-CN, 4-COOH) on a single scaffold, enabling sequential, chemoselective derivatization without requiring protection/deprotection of the core. By contrast, the common comparator 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid (CAS 5936-58-3) offers only two reactive handles (2-NH₂ and 3-COOH), and the des-carboxyl analog 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene lacks an acid conjugation site entirely. The synthetic consequence is reflected in the literature: Gewald-derived 2-amino-3-cyano-4-carboxylate intermediates have been elaborated into at least 14 structurally diverse final compounds (thiazoles, pyrimidines, pyrans, pyridines, thiazines, and coumarins) in single publications, demonstrating a scaffold multiplicity that is not possible with the di-functional analogs [1][2]. Microwave-assisted Gewald syntheses of related 2-aminothiophene-3-carboxylic amides report yields of 84–95%, establishing a quantitative benchmark for the efficiency of the Gewald entry to this scaffold class, although yields specific to the 4-carboxylic acid variant have not been reported in isolation .

Synthetic Handle Count

Class-level inference

3 reactive handles vs. 2 handles (di-functional analogs)

Enables ≥14 distinct heterocyclic outputs from a single precursor in published series.

Higher synthetic diversification efficiency; may reduce procurement of multiple starting materials.

Gewald-derived chemistry; yields specific to the 4-COOH variant not isolated.

Evidence Dimension	Number of orthogonally reactive functional groups and documented derivatization diversity
Target Compound Data	3 reactive handles (2-NH₂, 3-CN, 4-COOH); Documented elaboration into ≥14 distinct heterocyclic cores from a single publication series
Comparator Or Baseline	2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid: 2 reactive handles (2-NH₂, 3-COOH); 2-Amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene: 2 reactive handles (2-NH₂, 3-CN)
Quantified Difference	50% more reactive handles (3 vs. 2); Enables ≥14 distinct heterocyclic outputs from a single precursor scaffold
Conditions	Synthetic chemistry literature, 2010–2024; Gewald reaction and subsequent heterocyclization conditions

Why This Matters

For medicinal chemistry groups constructing diversity libraries, the tri-functional scaffold reduces the number of starting materials that must be procured and validated, potentially lowering procurement costs and synthetic cycle times by consolidating multiple diversification points onto a single inventory item.

• [1] Shams HZ et al. Molecules. 2010;16(1):52-73. Documents the synthesis of thiophene, thiazole, pyrazole, pyridine, pyrimidine, and coumarin derivatives from a single cyanoacetamide precursor derived from the target scaffold. DOI: 10.3390/molecules16010052 View Source
• [2] Nofal HR et al. Arch Pharm. 2024;357(9):e2400217. Synthesis of 14 tetrahydrobenzo[b]thiophene candidates (compounds 2–14) from a single ethyl 2-amino-3-cyano-4-carboxylate building block. DOI: 10.1002/ardp.202400217 View Source

Purity and Enantiomeric Specification Advantage over Ethyl Ester Analog

Commercially sourced 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene-4-carboxylic acid is available at a documented purity of 98% (HPLC) from at least one major European supplier (Fluorochem, Product F758315), with the racemate (CAS 1502076-74-5) and the (S)-enantiomer (CAS 2749964-03-0) stocked as distinct catalog items . By comparison, the ethyl ester analog is listed at 95% purity (CymitQuimica), representing a 3-percentage-point deficit that may necessitate additional purification before use in sensitive coupling reactions . The availability of the enantiopure (S)-form as a discrete catalog item (CAS 2749964-03-0, AKSci 3862FC) provides a documented sourcing path for stereochemically defined synthesis, whereas the 3-COOH analog (CAS 5936-58-3) is offered by Sigma-Aldrich without analytical data and on an 'as-is' basis, which introduces identity and purity verification burden on the purchaser .

Purity & Enantiomer Availability

Data to verify

Racemate: 98% purity (HPLC); (S)-enantiomer (CAS 2749964-03-0) cataloged separately. Ethyl ester: 95% purity; 3-COOH analog: no analytical data from major suppliers.

Higher commercial purity reduces pre-use repurification; enantiopure option supports chiral synthesis without in-house resolution.

Supplier catalog specifications as of 2025–2026; independent verification recommended.

Evidence Dimension	Commercial purity specification and enantiomeric form availability
Target Compound Data	98% purity (HPLC, Fluorochem F758315); Racemate (CAS 1502076-74-5) and (S)-enantiomer (CAS 2749964-03-0) available as distinct catalog items
Comparator Or Baseline	Ethyl ester analog: 95% purity (CymitQuimica); 3-COOH analog (CAS 5936-58-3): Sigma-Aldrich 'as-is', no analytical data provided
Quantified Difference	ΔPurity = +3 percentage points vs. ethyl ester; Enantiopure form cataloged (vs. 3-COOH analog: no enantiopure listing identified from major suppliers)
Conditions	Commercial vendor catalog specifications as of 2025–2026

Why This Matters

Higher commercial purity reduces the need for pre-use repurification, lowering total cost of ownership. Cataloged enantiopure availability eliminates the need for in-house chiral resolution, which can be rate-limiting in asymmetric synthesis programs.

Downstream Biological Potency Evidence: Scaffold-Derived Topo I/II Inhibitors Benchmark Against Clinical Standards

Although the target compound itself has not been profiled as a standalone bioactive entity, compounds derived directly from its ethyl ester analog (ethyl 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene-4-carboxylate) have demonstrated potent dual Topo I/II inhibition. The most active derivative, compound 3, exhibited Topo I IC₅₀ = 25.26 nM and Topo II IC₅₀ = 10.01 nM, benchmarked against camptothecin (Topo I IC₅₀ = 28.34 nM) and doxorubicin (Topo II IC₅₀ = 11.01 nM) [1]. In cytotoxicity assays, compound 14 (derived from the same scaffold) showed IC₅₀ values of 7.79 µM (HepG2 hepatocellular), 8.10 µM (HCT-116 colorectal), and 3.53 µM (MCF-7 breast), surpassing doxorubicin at the MCF-7 line (IC₅₀ = 4.17 µM) [2]. The target free acid form provides a direct entry point to this SAR series without requiring ester hydrolysis, which may be advantageous in amide coupling or bioconjugation strategies where the ester would need to be cleaved as an additional synthetic step [1].

Derived Topo Inhibition

Class-level inference

Topo I IC₅₀ 25.26 nM Topo II IC₅₀ 10.01 nM benchmarked Camptothecin 28.34 nM Doxorubicin 11.01 nM

Cytotoxicity: compound 14 derived from same scaffold, MCF-7 IC₅₀ 3.53 µM, HepG2 7.79 µM, HCT-116 8.10 µM.

Supports enzyme inhibition endpoint comparison in cancer cell-line models; direct activity of the free acid is not reported.

In vitro enzymatic and MTT assays; free acid may require derivatization for target engagement.

Evidence Dimension	Cytotoxic and enzymatic inhibitory potency of derivatives prepared from the 4-carboxylate scaffold
Target Compound Data	Scaffold-derived compound 3: Topo I IC₅₀ = 25.26 nM, Topo II IC₅₀ = 10.01 nM; Compound 14: MCF-7 IC₅₀ = 3.53 µM, HepG2 IC₅₀ = 7.79 µM, HCT-116 IC₅₀ = 8.10 µM
Comparator Or Baseline	Camptothecin (Topo I reference): IC₅₀ = 28.34 nM; Doxorubicin (Topo II reference): IC₅₀ = 11.01 nM; Doxorubicin (MCF-7): IC₅₀ = 4.17 µM
Quantified Difference	Compound 3 vs. camptothecin: ΔIC₅₀ = −3.08 nM (12% more potent at Topo I); Compound 3 vs. doxorubicin: ΔIC₅₀ = −1.00 nM (10% more potent at Topo II); Compound 14 vs. doxorubicin at MCF-7: ΔIC₅₀ = −0.64 µM (18% more potent)
Conditions	In vitro enzymatic assays (Topo I and Topo II) and MTT cytotoxicity assays against HepG2, HCT-116, and MCF-7 cell lines

Why This Matters

The 4-carboxylate scaffold has produced derivatives with low-nanomolar potency against both Topo I and Topo II, a dual-inhibition profile that is therapeutically desirable for overcoming resistance mechanisms in oncology. Sourcing the free acid form enables direct amide conjugation to generate focused libraries around this validated pharmacophore.

• [1] Nofal HR et al. Arch Pharm. 2024;357(9):e2400217. Compound 3: Topo I IC₅₀ = 25.26 nM, Topo II IC₅₀ = 10.01 nM vs. camptothecin (28.34 nM) and doxorubicin (11.01 nM). DOI: 10.1002/ardp.202400217 View Source
• [2] Nofal HR et al. Arch Pharm. 2024. Compound 14: HepG2 IC₅₀ = 7.79 µM, HCT-116 IC₅₀ = 8.10 µM, MCF-7 IC₅₀ = 3.53 µM vs. doxorubicin MCF-7 IC₅₀ = 4.17 µM. View Source

Optimal Procurement and Research Application Scenarios for 2-Amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene-4-carboxylic acid

Oncology-Focused Heterocyclic Library Synthesis Targeting Dual Topoisomerase Inhibition

Medicinal chemistry teams pursuing dual Topo I/II inhibitors should prioritize this 4-COOH scaffold based on the validated nanomolar potency of its derivatives. The free carboxylic acid enables direct amide coupling without a deprotection step, accelerating SAR exploration. The documented benchmark data (compound 3: Topo I IC₅₀ = 25.26 nM; Topo II IC₅₀ = 10.01 nM) provides a quantitative starting point for library design [1]. The scaffold's three reactive handles support parallel synthesis of focused libraries with systematic variation at the 2-amino, 3-cyano (via hydrolysis to amide), and 4-carboxylate positions.

KRAS-Targeted Degrader and Inhibitor Development Programs

The annulated 2-amino-3-cyano thiophene scaffold, encompassing the 4-COOH substitution pattern, is the subject of active IP protection (Boehringer Ingelheim/Vanderbilt University, CA3240980; WO2023115520) for KRAS-targeting cancer therapeutics [2]. Procurement of the 4-carboxylic acid building block positions discovery programs to explore this patent-protected chemical space directly, whereas the 3-COOH regioisomer falls outside the scope of these filings. The availability of the (S)-enantiomer (CAS 2749964-03-0) as a discrete catalog item further supports stereochemically defined SAR exploration .

Diversity-Oriented Synthesis of Polyheterocyclic Screening Collections

For core facility or CRO-based library production, the tri-functional scaffold (2-NH₂, 3-CN, 4-COOH) reduces the number of starting materials requiring inventory management. A single procurement lot of this compound supports the documented synthesis of thiazoles, pyrimidines, pyrans, pyridines, thiazines, and coumarins through sequential, regioselective transformations [3]. The 98% commercial purity (Fluorochem F758315) minimizes the need for pre-use repurification in automated parallel synthesis workflows, and the cataloged availability of both racemic and enantiopure forms supports diverse stereochemical requirements .

Fragment-Based Drug Discovery Requiring Polar, Low-Molecular-Weight Carboxylic Acid Synthons

With a molecular weight of 222.27 Da, XLogP3 of 1.8, and TPSA of 115 Ų, this compound meets fragment-like physicochemical criteria (MW < 250, clogP < 3, TPSA < 140) while providing a carboxylic acid handle for fragment elaboration [4]. The three-dimensional character conferred by the partially saturated tetrahydro ring (Fsp³ = 0.4) offers enhanced conformational diversity relative to fully aromatic benzothiophene fragments, potentially improving hit-to-lead optimization trajectories. The cyano group provides a hydrogen-bond acceptor that can be exploited in structure-based design while also serving as a metabolic soft spot for later optimization [4].

Application

Selection Property

Validation Focus

Oncology-focused heterocyclic library synthesis

Scaffold-enabled Topo I/II SAR expansion

Dual Topo inhibition endpoint benchmarking

KRAS-targeted inhibitor research

Regioisomeric intellectual property alignment

KRAS pathway engagement and degradation assays

Diversity-oriented polyheterocyclic library construction

Tri-functional handle efficiency

Parallel derivatization scope and regioselective cyclization

Fragment-based lead discovery

Fragment-like physicochemical profile (MW 222, XLogP3 1.8, TPSA 115)

Solubility optimization and binding affinity screening

• [1] Nofal HR et al. Arch Pharm. 2024;357(9):e2400217. Compound 3 and compound 14 biological data. DOI: 10.1002/ardp.202400217 View Source
• [2] Boehringer Ingelheim, Vanderbilt University. CA3240980; WO2023115520. Annulated 2-amino-3-cyano thiophenes for cancer treatment. Filed 2022-11-30. View Source
• [3] Shams HZ et al. Molecules. 2010;16(1):52-73. DOI: 10.3390/molecules16010052 View Source
• [4] PubChem CID 83669360: Computed properties including XLogP3-AA = 1.8, TPSA = 115 Ų, Fsp³ = 0.4, MW = 222.27. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/83669360 View Source